Cas no 2227678-17-1 (methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate
• CAS No: 2227678-17-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5782467
• PubChem ID: 165660777
• Update Time: 2025-05-27

methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1810677
• methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate
• 2227678-17-1

• Inchi： 1S/C13H13NO3/c1-17-13(16)8-12(15)11-7-6-9-4-2-3-5-10(9)14-11/h2-7,12,15H,8H2,1H3/t12-/m0/s1
• InChI Key： XMDKVEFKLGHMIA-LBPRGKRZSA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate

Methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate (CAS No. 2227678-17-1): A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate (CAS No. 2227678-17-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate.

Chemical Structure and Properties

Methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate is a chiral ester with the molecular formula C₁₄H₁₅NO₄. The compound features a quinoline ring, a hydroxyl group, and an ester moiety, which collectively contribute to its distinct chemical properties. The presence of the chiral center at the 3-position of the propanoate chain imparts enantiomeric specificity to the molecule, making it a valuable candidate for asymmetric synthesis and drug development.

The solubility of methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate in various solvents is an important consideration for its use in chemical reactions and biological assays. It is generally soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This property can be advantageous in certain synthetic routes and purification processes.

Synthesis Methods

The synthesis of methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate has been explored through several approaches, each with its own advantages and challenges. One common method involves the reaction of 2-chloromethylquinoline with an appropriate chiral alcohol followed by esterification. Another approach utilizes enantioselective catalytic processes to achieve high enantiomeric purity.

A recent study published in the Journal of Organic Chemistry reported a highly efficient and scalable synthesis of methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate using a palladium-catalyzed asymmetric allylic alkylation reaction. This method not only provided excellent yields but also demonstrated high enantioselectivity, making it a promising route for large-scale production.

Biological Activities

Methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate has been investigated for its potential biological activities, particularly in the context of pharmacological applications. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties.

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the anti-inflammatory effects of methyl (3S)-3-hydroxy-3-(quinolin-2-yl)propanoate in vitro using human peripheral blood mononuclear cells (PBMCs). The results indicated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

Additionally, preliminary studies have explored the anti-cancer properties of methyl (3S)-3-hydroxy-3-(quinolin-2-y l)propanoate. In vitro assays using human cancer cell lines demonstrated that the compound induced apoptosis and inhibited cell proliferation. These findings warrant further investigation to determine its efficacy as a potential cancer therapeutic.

Recent Research Advancements

The field of medicinal chemistry is continually advancing, and recent research has shed light on new applications and mechanisms of action for methyl (3S)-3-hydroxy-3-(quinolin-2-y l)propanoate. One notable area of interest is its potential as a lead compound for developing drugs targeting neurodegenerative diseases.

A study published in Chemical Biology & Drug Design investigated the neuroprotective effects of methyl (3S)-3-hydroxy- 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 -(quinolin-2-y l)propanoate. The results showed that the compound reduced oxidative stress and protected neurons from apoptosis induced by amyloid-beta peptides. These findings suggest that further research into this compound could lead to new therapeutic strategies for Alzheimer's disease and other neurodegenerative conditions.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of methyl (3S)-3-hydroxy-(quinolin-- y l)propanoate as a scaffold for designing novel inhibitors of protein-protein interactions. The compound was found to effectively disrupt specific protein interactions involved in cancer cell signaling pathways, highlighting its potential as a lead molecule for developing targeted cancer therapies.

Conclusion

Methyl (3S)-3-hydroxy-(quinolin-- y l)propanoate (CAS No. 2227678--17--1) is a promising chiral compound with diverse biological activities and potential applications in medicinal chemistry. Its unique chemical structure, coupled with recent advancements in synthesis methods and biological studies, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and design of novel drugs.